Benzonitrile, 4-fluoro-2-(2,2,2-trifluoroethoxy)-

• Molecular Formula: C9H5F4NO
• Molecular Weight: 219.14 g/mol
• IUPAC Name: 4-fluoro-2-(2,2,2-trifluoroethoxy)benzonitrile
• InChI: InChI=1S/C9H5F4NO/c10-7-2-1-6(4-14)8(3-7)15-5-9(11,12)13/h1-3H,5H2
• InChI Key: UTFLVQZYOKBDOA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)OCC(F)(F)F)C#N

Description

Benzonitrile, 4-fluoro-2-(2,2,2-trifluoroethoxy)- is a useful research compound. Its molecular formula is C9H5F4NO and its molecular weight is 219.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 359 mg of trifluoroethanol in 3 mL of anhydrous tetrahydrofuran at 5° C. was slowly added 3.6 mL of a molar solution of potassium tert-butoxide in tert-butanol. The resulting solution was stirred for 30 minutes at 5° C. and slowly added to a solution of 500 mg of 2,4-difluoro-benzonitrile in 3 mL of anhydrous tetrahydrofuran at 5° C. The resulting mixture was stirred for 1 h at 5° C., then poured into water and extracted with ethyl acetate. The organic extracts were dried over magnesium sulfate, filtered and concentrated under reduced pressure. The crude product was purified by column chromatography on silica gel (gradient from heptane 100 to heptane 90/ethyl acetate 10) to give 640 mg of 4-fluoro-2-(2,2,2-trifluoro-ethoxy)-benzonitrile as a white solid.